Cas no 391637-69-7 (5-Bromo-1H-indole-3-carbaldehyde N-3-(trifluoromethyl)phenylhydrazone)

• Product Name: 5-Bromo-1H-indole-3-carbaldehyde N-3-(trifluoromethyl)phenylhydrazone
• CAS No: 391637-69-7
• MF: C₁₆H₁₁BrF₃N₃
• MW: 382.177852869034
• MDL: MFCD05669791
• CID: 4650573
• Update Time: 2025-11-07

5-Bromo-1H-indole-3-carbaldehyde N-3-(trifluoromethyl)phenylhydrazone Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1H-indole-3-carbaldehyde N-[3-(trifluoromethyl)phenyl]hydrazone
• 5-Bromo-1H-indole-3-carbaldehyde N-3-(trifluoromethyl)phenylhydrazone

• MDL： MFCD05669791
• Inchi： 1S/C16H11BrF3N3/c17-12-4-5-15-14(7-12)10(8-21-15)9-22-23-13-3-1-2-11(6-13)16(18,19)20/h1-9,21,23H
• InChI Key： ITSRDZFHXOKCKO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(C=NNC2=CC=CC(C(F)(F)F)=C2)=C1

Additional information on 5-Bromo-1H-indole-3-carbaldehyde N-3-(trifluoromethyl)phenylhydrazone

5-Bromo-1H-indole-3-carbaldehyde N-3-(trifluoromethyl)phenylhydrazone

5-Bromo-1H-indole-3-carbaldehyde N-3-(trifluoromethyl)phenylhydrazone (CAS No. 391637-69-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole ring system with a hydrazone group, making it a valuable tool for various applications in drug discovery and chemical synthesis.

The indole moiety in this compound is a key structural feature, contributing to its biological activity and stability. The bromine substitution at the 5-position of the indole ring adds further complexity to the molecule, potentially enhancing its pharmacokinetic properties. The hydrazone group, derived from the condensation of an aldehyde with a hydrazine derivative, introduces additional functional diversity, enabling this compound to participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of 5-Bromo-1H-indole-3-carbaldehyde N-3-(trifluoromethyl)phenylhydrazone in the development of novel therapeutic agents. Its ability to act as a ligand in metalloenzyme inhibition has been explored, particularly in the context of anti-cancer drug design. The trifluoromethyl group attached to the phenyl ring further modulates the electronic properties of the molecule, enhancing its binding affinity to target proteins.

In addition to its pharmacological applications, this compound has also been utilized in materials science for the synthesis of advanced materials. Its ability to form stable coordination complexes with transition metals has been leveraged in the creation of novel catalysts and sensors. The combination of its structural versatility and functional groups makes it a promising candidate for further exploration in these areas.

The synthesis of 5-Bromo-1H-indole-3-carbaldehyde N-3-(trifluoromethyl)phenylhydrazone involves a series of well-established organic reactions. The starting material, 5-bromoindole-3-carbaldehyde, undergoes condensation with hydrazine derivatives to form the hydrazone. This process is typically optimized to ensure high yields and purity, making it suitable for large-scale production if required.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have explored environmentally friendly methods, such as microwave-assisted synthesis and catalytic systems, to reduce waste and improve efficiency. These developments underscore the commitment to sustainable practices in modern chemical research.

In terms of characterization, this compound has been thoroughly studied using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, stability, and reactivity, which are critical for understanding its behavior in different chemical environments.

The biological evaluation of 5-Bromo-1H-indole-3-carbaldehyde N-3-(trifluoromethyl)phenylhydrazone has revealed promising results in various assays. Its anti-proliferative activity against cancer cell lines has been extensively studied, with findings suggesting potential applications in oncology. Additionally, its anti-inflammatory and antioxidant properties have been investigated, further broadening its therapeutic potential.

In conclusion, 5-Bromo-1H-indole-3-carbaldehyde N-3-(trifluoromethyl)phenylhydrazone (CAS No. 391637-69-7) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound remains at the forefront of scientific exploration.